molecular formula C9H13Cl2NO B3024463 2-((2-Chlorobenzyl)amino)ethanol hydrochloride CAS No. 75416-45-4

2-((2-Chlorobenzyl)amino)ethanol hydrochloride

Cat. No.: B3024463
CAS No.: 75416-45-4
M. Wt: 222.11 g/mol
InChI Key: YMKPACQFPDUVHY-UHFFFAOYSA-N
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Description

“2-((2-Chlorobenzyl)amino)ethanol hydrochloride” is a chemical compound with the CAS Number: 75416-45-4 . It has a molecular weight of 222.11 and its IUPAC name is 2-[(2-chlorobenzyl)amino]ethanol hydrochloride . The compound is a solid at room temperature .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the linear formula: C9 H12 Cl N O . Cl H . The InChI Code for this compound is 1S/C9H12ClNO.ClH/c10-9-4-2-1-3-8 (9)7-11-5-6-12;/h1-4,11-12H,5-7H2;1H .

Scientific Research Applications

Synthesis Applications

  • Synthesis of Benzopyrano[2,3-b]pyrrol-4(1H)-ones

    A study by Alberola et al. (1997) involved the preparation of 2-N-(Acylmethyl)aminochromones using 2-chlorochromone and α-amino ketones in ethanol/triethylamine. This synthesis pathway led to the formation of benzopyrano[2,3-b]pyrrol-4(1H)-ones, subsequently functionalized through aromatic electrophilic substitution (Alberola et al., 1997).

  • Facile Synthesis of Aminothiazolopyridines

    Aitland and Molander (1977) reported the synthesis of 2-aminothiazolo[5,4-b]- and 2-aminothiazolo[4,5-c]pyridines. The process involved refluxing 2-chloro-3-aminopyridine with alkyl or aralkyl isothiocyanate in ethanol, yielding these compounds in moderate yields (Aitland & Molander, 1977).

Chemical Structure and Properties Studies

  • Structure of 4-Nitroso-5-Aminopyrazole Salts

    Holschbach et al. (2003) explored the structures of 1-benzyl-4-nitroso-5-aminopyrazole and its hydrochloride in various solvents. The study provided insights into the tautomeric forms and protonation behaviors of these compounds (Holschbach et al., 2003).

  • Synthesis of 2-Amino-4-Phenyl-5‑H‑Indeno[1,2‑d]Pyrimidine-5-One Derivatives

    Patravale et al. (2014) discussed an alkaline water-ethanol mediated synthesis of these derivatives. The study highlighted the influence of component addition sequence on product configuration, with potential implications for anticancer applications (Patravale et al., 2014).

  • Binding Studies of Methylenebis-(2-Chloroaniline) to DNA

    Silk et al. (1989) demonstrated the binding of methylenebis-(2-chloroaniline) to rat liver DNA. This study provided significant insights into the interaction mechanisms and potential biological implications (Silk et al., 1989).

  • Probing Interactions in Cu(II) Complex Formation

    Keypour et al. (2015) synthesized unsymmetrical tripodal amines, including derivatives of 2-((2-aminoethyl)(pyridin-2-ylmethyl)amino)ethanol, and studied their Cu(II) complex formation. This research provided valuable information on the effect of arm length and molecular interactions in such complexes (Keypour et al., 2015).

Properties

IUPAC Name

2-[(2-chlorophenyl)methylamino]ethanol;hydrochloride
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InChI

InChI=1S/C9H12ClNO.ClH/c10-9-4-2-1-3-8(9)7-11-5-6-12;/h1-4,11-12H,5-7H2;1H
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InChI Key

YMKPACQFPDUVHY-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C(C(=C1)CNCCO)Cl.Cl
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Molecular Formula

C9H13Cl2NO
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Molecular Weight

222.11 g/mol
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Retrosynthesis Analysis

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